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Compound of Interest

Compound Name: Ceftaroline

Cat. No.: B109729 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for determining the Minimum Inhibitory

Concentration (MIC) of ceftaroline against Staphylococcus aureus, including methicillin-

resistant S. aureus (MRSA). The methodologies described adhere to the standards set by the

Clinical and Laboratory Standards Institute (CLSI) and the European Committee on

Antimicrobial Susceptibility Testing (EUCAST).

Introduction
Ceftaroline is a fifth-generation cephalosporin with potent bactericidal activity against a broad

spectrum of Gram-positive and Gram-negative bacteria. Notably, it is effective against MRSA, a

significant cause of morbidity and mortality worldwide. Accurate and standardized MIC testing

is crucial for clinical diagnostics, epidemiological surveillance, and the development of new

antimicrobial agents. This document outlines the essential protocols for ceftaroline MIC

determination using broth microdilution, gradient diffusion (Etest®), and disk diffusion methods.

Key Experimental Protocols
Broth Microdilution MIC Testing
Broth microdilution is the reference method for quantitative MIC determination.[1][2][3][4][5]

This protocol is based on CLSI document M07 and EUCAST guidelines.[5][6][7][8]

a. Materials:
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Cation-adjusted Mueller-Hinton Broth (CAMHB)

96-well microtiter plates

Ceftaroline powder

S. aureus isolate

0.5 McFarland turbidity standard

Sterile saline or peptone water

Incubator (35 ± 2 °C)

Micropipettes and sterile tips

Quality control (QC) strains: S. aureus ATCC® 29213

b. Inoculum Preparation:

From a fresh (18-24 hour) culture on a non-selective agar plate, select 3-5 isolated colonies

of S. aureus.

Suspend the colonies in sterile saline or peptone water.

Adjust the turbidity of the suspension to match the 0.5 McFarland standard (equivalent to

approximately 1-2 x 10⁸ CFU/mL).

Within 15 minutes of preparation, dilute the standardized inoculum to achieve a final

concentration of approximately 5 x 10⁵ CFU/mL in the microtiter plate wells.

c. Procedure:

Prepare serial two-fold dilutions of ceftaroline in CAMHB in the microtiter plate. The typical

concentration range for testing is 0.008 to 4 µg/mL.[1]

Inoculate each well with the diluted bacterial suspension.

Include a growth control well (no antibiotic) and a sterility control well (no bacteria).
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Incubate the plates at 35 ± 2 °C for 18-24 hours in ambient air.[9]

d. Interpretation of Results: The MIC is the lowest concentration of ceftaroline that completely

inhibits visible growth of the organism.

Gradient Diffusion (Etest®) MIC Testing
The Etest® method provides a direct reading of the MIC value on an agar plate.[2][9]

a. Materials:

Mueller-Hinton Agar (MHA) plates

Ceftaroline Etest® strips (concentration gradient typically 0.002 to 32 µg/mL)[10]

S. aureus isolate

0.5 McFarland turbidity standard

Sterile swabs

Incubator (35 ± 2 °C)

QC strain: S. aureus ATCC® 29213

b. Inoculum Preparation: Prepare the inoculum as described for the broth microdilution method.

c. Procedure:

Dip a sterile swab into the standardized inoculum suspension and remove excess fluid by

pressing it against the inside of the tube.

Inoculate the entire surface of the MHA plate by swabbing in three directions to ensure

confluent growth.

Allow the agar surface to dry for 5-15 minutes.

Aseptically apply the ceftaroline Etest® strip to the center of the inoculated plate.
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Incubate the plate at 35 ± 2 °C for 18-24 hours.[9]

d. Interpretation of Results: Read the MIC value at the point where the elliptical zone of

inhibition intersects the MIC scale on the Etest® strip.[9] For ceftaroline, the endpoint should

be read at complete inhibition of growth.[10]

Disk Diffusion Testing
The disk diffusion method is a qualitative test that categorizes an organism as susceptible,

intermediate/susceptible-dose dependent, or resistant.[3][11][12]

a. Materials:

Mueller-Hinton Agar (MHA) plates

Ceftaroline disks (5 µg for EUCAST, 30 µg for CLSI)[11][13]

S. aureus isolate

0.5 McFarland turbidity standard

Sterile swabs

Incubator (35 ± 2 °C)

Ruler or caliper

QC strain: S. aureus ATCC® 25923

b. Inoculum Preparation: Prepare the inoculum as described for the broth microdilution method.

c. Procedure:

Inoculate the MHA plate as described for the Etest® method.

Aseptically apply the ceftaroline disk to the surface of the inoculated agar.

Incubate the plate at 35 ± 2 °C for 18-24 hours.
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d. Interpretation of Results: Measure the diameter of the zone of inhibition in millimeters.

Interpret the results based on the established breakpoints from CLSI or EUCAST.

Data Presentation
Table 1: Ceftaroline MIC and Zone Diameter Interpretive Criteria for S. aureus

Organization Method Susceptible

Susceptible-
Dose
Dependent
(SDD) /
Intermediate (I)

Resistant

CLSI MIC (µg/mL) ≤ 1 2 - 4 ≥ 8[9][11][14]

Disk Diffusion

(mm)
≥ 25 20 - 24 ≤ 19[11][14]

EUCAST MIC (µg/mL) ≤ 1 2 > 2[15]

Disk Diffusion

(mm)
≥ 20 - < 20[13]

Table 2: Quality Control Ranges for Ceftaroline MIC Testing with S. aureus ATCC® Strains

QC Strain Method MIC Range (µg/mL)
Zone Diameter
Range (mm)

S. aureus ATCC®

29213
Broth Microdilution 0.12 - 0.5 N/A

S. aureus ATCC®

25923

Disk Diffusion (30 µg

disk)
N/A 26 - 35[11]

S. aureus ATCC®

29213

Disk Diffusion (5 µg

disk)
N/A 24 - 30[13]
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Caption: Workflow for Ceftaroline MIC Testing of S. aureus.
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Caption: CLSI MIC Interpretation Logic for Ceftaroline vs. S. aureus.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Ceftaroline MIC
Testing of Staphylococcus aureus]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b109729#ceftaroline-mic-testing-protocols-for-s-
aureus]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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